Cas no 2228371-22-8 ((2-methylpyridin-3-yl)methanesulfonyl fluoride)

• Product Name: (2-methylpyridin-3-yl)methanesulfonyl fluoride
• CAS No: 2228371-22-8
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• CID: 6345768
• PubChem ID: 165605853
• Update Time: 2025-10-24

(2-methylpyridin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-methylpyridin-3-yl)methanesulfonyl fluoride
• 2228371-22-8
• EN300-1583800

• Inchi： 1S/C7H8FNO2S/c1-6-7(3-2-4-9-6)5-12(8,10)11/h2-4H,5H2,1H3
• InChI Key： LNAYZLNCTSZBHP-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CN=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 189.02597783g/mol
• Monoisotopic Mass: 189.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Additional information on (2-methylpyridin-3-yl)methanesulfonyl fluoride

(2-Methylpyridin-3-yl)methanesulfonyl Fluoride (CAS No. 2228371-22-8): A Comprehensive Overview

(2-Methylpyridin-3-yl)methanesulfonyl fluoride (CAS No. 2228371-22-8) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in the development of novel drugs and chemical probes. This article provides a detailed overview of (2-methylpyridin-3-yl)methanesulfonyl fluoride, including its chemical properties, synthesis methods, and recent advancements in its use in various scientific and industrial applications.

Chemical Properties and Structure

(2-Methylpyridin-3-yl)methanesulfonyl fluoride is a colorless to pale yellow liquid with a molecular formula of C₈H₉FNO₃S. The compound features a pyridine ring substituted with a methyl group at the 2-position and a methanesulfonyl fluoride moiety attached to the 3-position. The presence of the sulfonyl fluoride functional group imparts high reactivity to the molecule, making it an excellent electrophilic fluorinating agent. The compound's molecular weight is 216.19 g/mol, and it has a boiling point of approximately 150°C at 760 mmHg.

The unique combination of the pyridine ring and the sulfonyl fluoride group in (2-methylpyridin-3-yl)methanesulfonyl fluoride provides it with several advantageous properties. The pyridine ring enhances the compound's solubility in polar solvents, while the sulfonyl fluoride group offers high reactivity towards nucleophiles, making it an ideal reagent for various synthetic transformations. Additionally, the presence of the methyl group at the 2-position of the pyridine ring imparts additional stability to the molecule, reducing its tendency to undergo unwanted side reactions.

Synthesis Methods

The synthesis of (2-methylpyridin-3-yl)methanesulfonyl fluoride has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-(chloromethyl)-2-methylpyridine with sodium fluoride in the presence of a suitable catalyst. This reaction typically proceeds via an SN₂ mechanism, leading to the formation of the desired product with high yield and purity.

An alternative approach involves the direct fluorination of 3-(methylsulfonylmethyl)-2-methylpyridine using an appropriate fluorinating agent such as Selectfluor (N-fluorobenzenesulfonimide). This method offers a more straightforward route to (2-methylpyridin-3-yl)methanesulfonyl fluoride and has been widely adopted in both academic and industrial settings due to its simplicity and efficiency.

Applications in Organic Synthesis

(2-Methylpyridin-3-yl)methanesulfonyl fluoride has found extensive use as a reagent in organic synthesis due to its high reactivity and selectivity. One notable application is in the synthesis of fluorinated compounds, which are increasingly important in pharmaceuticals, agrochemicals, and materials science. The sulfonyl fluoride group in (2-methylpyridin-3-yl)methanesulfonyl fluoride readily reacts with nucleophiles such as alcohols, amines, and thiols, facilitating the introduction of fluorine atoms into target molecules.

In addition to its role as a fluorinating agent, (2-methylpyridin-3-yl)methanesulfonyl fluoride has also been used as a protecting group for functional groups such as hydroxyls and amines. The ease with which this protecting group can be introduced and removed makes it particularly useful in multistep synthetic sequences where selective protection is required.

Medicinal Chemistry and Drug Discovery

The unique properties of (2-methylpyridin-3-yl)methanesulfonyl fluoride have made it an attractive candidate for use in medicinal chemistry and drug discovery. Recent studies have focused on its potential as a scaffold for the development of novel therapeutic agents. For example, researchers have explored its use in the design of inhibitors for various enzymes involved in disease pathways, such as kinases and proteases.

A notable example is the development of small molecule inhibitors targeting protein kinases, which play crucial roles in cellular signaling pathways associated with cancer and other diseases. The introduction of the sulfonyl fluoride group into these inhibitors has been shown to enhance their potency and selectivity, leading to improved therapeutic outcomes.

Analytical Applications

Beyond its use as a synthetic reagent and drug scaffold, (2-methylpyridin-3-yl)methanesulfonyl fluoride has also found applications in analytical chemistry. Its high reactivity towards nucleophiles makes it useful for derivatization reactions, which can improve the detectability and quantification of target analytes in complex matrices. For instance, it has been used to derivatize amino acids and peptides for gas chromatography-mass spectrometry (GC-MS) analysis.

The ability to form stable derivatives with enhanced volatility and thermal stability is particularly valuable in trace analysis applications where sensitivity is critical. Additionally, the use of (2-methylpyridin-3-yl)methanesulfonyl fluoride strong> for derivatization can help overcome issues related to matrix interference and sample complexity.

Safety Considerations

While (2-methylpyridin-3-yl)methanesulfonyl fluoride strong> is a valuable reagent with numerous applications, it is important to handle it with care due to its high reactivity. Proper safety precautions should be taken when working with this compound to minimize exposure risks. It is recommended that all handling be performed under well-controlled conditions using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In addition to physical safety considerations, it is important to store (2-methylpyridin-3-yl)methanesulfonyl fluoride strong> under appropriate conditions to maintain its stability and prevent degradation. The compound should be stored at room temperature away from direct sunlight and moisture sources.

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